Cas no 221654-74-6 ((2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid)

• Product Name: (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid
• CAS No: 221654-74-6
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD21252375
• CID: 5606713
• PubChem ID: 53692456
• Update Time: 2025-07-19

(2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• N-isopropoxycarbonyl-D-valine
• (2R)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid
• AKOS017539479
• 221654-74-6
• EN300-906510
• BOEQBJGCRDSQAI-SSDOTTSWSA-N
• SCHEMBL1729385
• (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid

• MDL： MFCD21252375
• Inchi： 1S/C9H17NO4/c1-5(2)7(8(11)12)10-9(13)14-6(3)4/h5-7H,1-4H3,(H,10,13)(H,11,12)/t7-/m1/s1
• InChI Key： BOEQBJGCRDSQAI-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid

Comprehensive Overview of (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid (CAS No. 221654-74-6)

The compound (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid (CAS No. 221654-74-6) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the propan-2-yloxy carbonylamino group and the (2R)-3-methyl configuration, make it a valuable intermediate in the synthesis of peptidomimetics and bioactive molecules. Researchers are increasingly exploring its applications in drug design, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in CAS No. 221654-74-6 is its role in addressing modern healthcare challenges, such as antimicrobial resistance and targeted cancer therapies. The compound's ability to mimic natural amino acids while introducing steric and electronic modifications allows for the creation of novel therapeutic agents. Recent studies have highlighted its potential in designing prodrugs and bioconjugates, which are critical for improving drug delivery and bioavailability. These applications align with current trends in personalized medicine and precision therapeutics.

From a synthetic chemistry perspective, (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid offers versatility due to its reactive carboxyl and protected amino groups. This makes it a preferred building block for solid-phase peptide synthesis (SPPS) and combinatorial chemistry. Its chiral purity (R-configuration) is particularly valuable for producing enantiomerically pure compounds, a requirement for many FDA-approved drugs. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

In the context of green chemistry and sustainable manufacturing, researchers are investigating eco-friendly methods to produce CAS No. 221654-74-6. Catalytic asymmetric synthesis and biocatalytic approaches are being explored to reduce waste and improve atom economy. These efforts resonate with the pharmaceutical industry's push toward greener processes, a topic frequently searched in academic and industrial forums. The compound's potential for scalable synthesis makes it relevant for both small-scale research and large-scale production.

The analytical characterization of (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are crucial for its intended applications. Quality control protocols for CAS No. 221654-74-6 often include chiral stationary phase chromatography to verify enantiomeric excess, a critical parameter for regulatory compliance in drug development.

Beyond pharmaceuticals, this compound has shown promise in material science, particularly in the design of bio-based polymers and smart materials. Its bifunctional nature allows for incorporation into polymer backbones, enabling the creation of degradable or stimuli-responsive materials. This interdisciplinary potential makes (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid a subject of interest in both academic and industrial research circles.

As the scientific community continues to explore CAS No. 221654-74-6, its safety profile and toxicological data remain important considerations. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's structure-activity relationships (SAR) are also under investigation to optimize its performance in various applications, a topic frequently queried in chemical databases and research publications.

In conclusion, (2R)-3-methyl-2-{(propan-2-yloxy)carbonylamino}butanoic acid represents a fascinating intersection of synthetic chemistry, drug discovery, and material science. Its unique properties and broad applicability position it as a compound of sustained interest in multiple research domains. Future studies will likely uncover additional uses for this versatile molecule, further solidifying its importance in modern chemical sciences.